Cas no 30011-95-1 (Thiophene, 3-(3-nitrophenyl)-)

• Product Name: Thiophene, 3-(3-nitrophenyl)-
• CAS No: 30011-95-1
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD11109509
• CID: 852802
• Update Time: 2026-04-29

Thiophene, 3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(3-nitrophenyl)-
• 3-(3-NITROPHENYL)THIOPHENE
• 3-(Thien-3-yl)nitrobenzene
• 3-(3-nitro-phenyl)-thiophene
• 3-(m-Nitrophenyl)thiophen
• AG-E-98126
• CTK1C0697
• OR16154
• SureCN6797025

• MDL： MFCD11109509
• Inchi： InChI=1S/C10H7NO2S/c12-11(13)10-3-1-2-8(6-10)9-4-5-14-7-9/h1-7H
• InChI Key： QXYUBMJPUHIKTG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC=C2

Computed Properties

• Exact Mass: 205.01981
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 43.14

Additional information on Thiophene, 3-(3-nitrophenyl)-

Recent Advances in the Study of Thiophene, 3-(3-nitrophenyl)- (CAS: 30011-95-1) in Chemical Biology and Pharmaceutical Research

Thiophene, 3-(3-nitrophenyl)- (CAS: 30011-95-1) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a thiophene core substituted with a 3-nitrophenyl group, has demonstrated promising potential in various applications, ranging from medicinal chemistry to materials science. The compound's distinct electronic properties and versatile reactivity profile make it an attractive scaffold for drug discovery and development.

Recent studies have focused on exploring the pharmacological activities of Thiophene, 3-(3-nitrophenyl)- and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits notable inhibitory effects against several kinase targets implicated in cancer progression. The research team employed molecular docking studies to elucidate the binding interactions between the thiophene derivative and the ATP-binding sites of various kinases, providing valuable insights for structure-activity relationship optimization.

In the field of antimicrobial research, a 2024 study published in Bioorganic & Medicinal Chemistry Letters investigated the antibacterial properties of Thiophene, 3-(3-nitrophenyl)- derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains. The results indicated that certain structural modifications to the thiophene core significantly enhanced antibacterial activity while maintaining favorable toxicity profiles in mammalian cell lines.

The synthetic accessibility of Thiophene, 3-(3-nitrophenyl)- has also been a subject of recent methodological improvements. A 2023 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, featuring improved yield and reduced environmental impact compared to traditional methods. The new protocol employs catalytic C-H activation strategies, demonstrating the growing importance of sustainable chemistry in pharmaceutical production.

Beyond its pharmaceutical applications, Thiophene, 3-(3-nitrophenyl)- has shown potential in materials science. Research published in Advanced Materials in early 2024 highlighted its use as a building block for organic semiconductors. The compound's electron-withdrawing nitro group and π-conjugated system contribute to desirable charge transport properties, making it a candidate for organic electronic devices.

Despite these promising developments, challenges remain in fully exploiting the potential of Thiophene, 3-(3-nitrophenyl)-. Current research efforts are addressing issues such as metabolic stability, bioavailability, and selective targeting. Ongoing structure-activity relationship studies aim to optimize the balance between potency and pharmacokinetic properties, with several research groups reporting progress in preclinical models.

The safety profile of Thiophene, 3-(3-nitrophenyl)- has been systematically evaluated in recent toxicological studies. A comprehensive assessment published in Regulatory Toxicology and Pharmacology in 2023 provided detailed data on its acute and subchronic toxicity, genotoxicity potential, and preliminary safety margins. These studies form an important foundation for future clinical translation of derivatives based on this scaffold.

Looking forward, the unique properties of Thiophene, 3-(3-nitrophenyl)- (CAS: 30011-95-1) continue to inspire innovative applications across multiple disciplines. Current research trajectories suggest growing interest in its potential as a privileged structure in fragment-based drug discovery and as a versatile intermediate in the synthesis of complex bioactive molecules. The compound's multifaceted nature ensures it will remain a focus of chemical biology and pharmaceutical research in the coming years.